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Compound of Interest

Compound Name: 4-Bromo-4'-pentylbiphenyl

Cat. No.: B1269899 Get Quote

An In-depth Technical Guide on the Physicochemical Characteristics of 4-Bromo-4'-
pentylbiphenyl

Introduction
4-Bromo-4'-pentylbiphenyl is a biphenyl derivative that serves as a crucial intermediate in the

synthesis of various organic materials, particularly liquid crystals.[1][2] Its molecular structure,

featuring a pentyl group and a bromine atom on opposite ends of a biphenyl core, provides a

versatile platform for further chemical modifications. The bromine atom, for instance, can be

readily substituted, making it a valuable precursor for creating more complex molecules used in

materials science and drug discovery. This guide provides a comprehensive overview of its

core physicochemical properties, synthesis protocols, and key applications.

Physicochemical Characteristics
The fundamental physical and chemical properties of 4-Bromo-4'-pentylbiphenyl are

summarized below. These characteristics are essential for its handling, storage, and application

in various experimental settings.
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Property Value

CAS Number 63619-59-0[3][4][5]

Molecular Formula C₁₇H₁₉Br[3][4][5]

Molecular Weight 303.24 g/mol [3][4][5]

Appearance White to almost white crystalline powder[3]

Melting Point 98 °C[3][4][5][6][7][8]

Boiling Point 378.3 °C at 760 mmHg[3][4][8]

200-202 °C at 0.5 Torr[5][6]

Density 1.197 g/cm³[3][4]

Flash Point 176.8 °C[3][4]

Refractive Index 1.56[3][4]

Solubility Almost transparent in Toluene[5][6]

Storage
Sealed in a dry, room temperature environment

is recommended[5][6][7]

Experimental Protocols
The synthesis of 4-Bromo-4'-pentylbiphenyl is typically achieved through a multi-step

process starting from biphenyl. The following protocols detail a common synthetic route.

Synthesis of 4-Bromo-4'-pentylbiphenyl
A prevalent method for synthesizing 4-Bromo-4'-pentylbiphenyl involves three main steps:

Friedel-Crafts acylation, Wolff-Kishner reduction, and subsequent bromination.[9]

Step 1: Friedel-Crafts Acylation of Biphenyl

Suspend anhydrous aluminum chloride (AlCl₃) in a dry solvent such as dichloromethane

under a nitrogen atmosphere.

Add biphenyl to the stirred suspension and cool the mixture in an ice bath.
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Slowly add pentanoyl chloride dropwise to the reaction mixture.

After the addition is complete, allow the mixture to warm to room temperature and continue

stirring for several hours.

Quench the reaction by pouring the mixture into a combination of ice and concentrated

hydrochloric acid.

Separate the organic layer and wash it sequentially with water, a sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate and remove the solvent under

reduced pressure to yield 4-pentanoylbiphenyl.

Step 2: Wolff-Kishner Reduction of 4-Pentanoylbiphenyl[9]

Dissolve the 4-pentanoylbiphenyl from the previous step in a high-boiling point solvent like

diethylene glycol.

Add hydrazine hydrate and potassium hydroxide (KOH) to the solution.

Heat the mixture to reflux for several hours.

After cooling, add water and extract the product using a suitable organic solvent, such as

diethyl ether.

Wash the organic layer with water and brine, then dry it over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to obtain 4-pentylbiphenyl.

Step 3: Bromination of 4-Pentylbiphenyl[9]

Dissolve the 4-pentylbiphenyl in a suitable solvent, for example, carbon tetrachloride.

In the dark, slowly add a solution of bromine in the same solvent dropwise.

Stir the reaction mixture at room temperature until the reaction is complete, which can be

monitored by Thin-Layer Chromatography (TLC).
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Wash the reaction mixture with a sodium thiosulfate solution to neutralize any excess

bromine, followed by washes with water and brine.

Dry the organic layer and remove the solvent to yield the final product, 4-bromo-4'-
pentylbiphenyl.

Biphenyl

Step 1: Friedel-Crafts Acylation
(Pentanoyl chloride, AlCl₃)

4-Pentanoylbiphenyl

Step 2: Wolff-Kishner Reduction
(Hydrazine hydrate, KOH)

4-Pentylbiphenyl

Step 3: Bromination
(Br₂)

4-Bromo-4'-pentylbiphenyl

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Bromo-4'-pentylbiphenyl.
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Applications in Synthesis
4-Bromo-4'-pentylbiphenyl is a key intermediate in the production of nematic liquid crystals,

most notably 4-Cyano-4'-pentylbiphenyl (5CB).[1][10] The bromine atom serves as a leaving

group that can be replaced by a cyano group.

Synthesis of 4-Cyano-4'-pentylbiphenyl (5CB)
The conversion of 4-Bromo-4'-pentylbiphenyl to 5CB is an important industrial process.[10]

Protocol: Cyanation of 4-Bromo-4'-pentylbiphenyl[9]

Heat a mixture of 4-bromo-4'-pentylbiphenyl and copper(I) cyanide (CuCN) in a high-

boiling polar solvent such as N,N-dimethylformamide (DMF).

Maintain the reaction at reflux for several hours until completion.

After cooling, pour the reaction mixture into a solution of ferric chloride in hydrochloric acid to

decompose the copper complexes.

Extract the product with an organic solvent like toluene.

Wash the organic layer with water and brine, then dry it.

Remove the solvent and purify the crude product by column chromatography followed by

recrystallization to obtain 4-cyano-4'-pentylbiphenyl (5CB).
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Caption: Synthesis of 5CB from 4-Bromo-4'-pentylbiphenyl.

Conclusion
4-Bromo-4'-pentylbiphenyl is a well-characterized compound with defined physicochemical

properties that make it a valuable intermediate in organic synthesis. The established protocols

for its preparation are robust, and its primary application as a precursor to liquid crystals like

5CB underscores its importance in the field of materials science. The data and methodologies

presented in this guide offer a technical foundation for researchers and professionals working

with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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